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Abstract
Paichongding is a fourth-generation neonicotinoid insecticide notable for its chiral structure

and efficacy against a range of sucking and chewing insect pests, particularly in rice cultivation.

This technical guide provides an in-depth analysis of the chemical structure, physicochemical

properties, and biological activity of Paichongding. It explores the stereoselective bioactivity of

its different isomers, the mechanism of action at the nicotinic acetylcholine receptor (nAChR),

and its metabolic fate. This document is intended for researchers, scientists, and professionals

in drug development and crop protection, offering a comprehensive resource on the core

scientific and technical aspects of Paichongding.

Introduction
Paichongding, a neonicotinoid insecticide developed in China, represents a significant

advancement in pest management strategies.[1][2] As a member of the nitromethylene class of

insecticides, it is particularly effective against insect pests that have developed resistance to

earlier generations of neonicotinoids.[3] A distinguishing feature of Paichongding is its chirality,

possessing two stereocenters that give rise to four distinct stereoisomers. This structural

complexity is directly linked to its biological activity and environmental behavior, with one

isomer, (5R,7S)-paichongding, exhibiting significantly higher insecticidal potency.[4] This

guide will delve into the technical details of Paichongding, providing a foundational

understanding for its application and future research.
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Chemical Structure and Identification
The chemical structure of Paichongding is characterized by a tetrahydroimidazo[1,2-a]pyridine

core, substituted with a chloropyridinylmethyl group, a nitro group, a methyl group, and a

propoxy group.[5][6] This intricate arrangement of functional groups is central to its mode of

action and selective toxicity.

Systematic IUPAC Name: 1-[(6-chloro-3-pyridinyl)methyl]-7-methyl-8-nitro-5-propoxy-3,5,6,7-

tetrahydro-2H-imidazo[1,2-a]pyridine[6]

Molecular Formula: C₁₇H₂₃ClN₄O₃[6]

Molecular Weight: 366.8 g/mol [6]

CAS Registry Number: 948994-16-9[6]

Chemical Structure Diagram:

Caption: 2D chemical structure of Paichongding.

Physicochemical Properties
The physicochemical properties of Paichongding influence its formulation, application,

environmental fate, and bioavailability. While comprehensive experimental data is not widely

published, some key properties have been reported or can be computed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1419100?utm_src=pdf-body
https://patents.google.com/patent/CN103772354A/en
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.benchchem.com/product/b1419100?utm_src=pdf-body
https://www.benchchem.com/product/b1419100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical State Solid, Light Yellow [7]

Melting Point Data not available [2]

Solubility

Data not available in various

solvents. Imidacloprid, a

related neonicotinoid, has low

water solubility but is soluble in

organic solvents.[8][9]

pKa Data not available

LogP 3.6 (Computed) [6]

Note: The lack of publicly available, experimentally determined physicochemical data highlights

an area for future research to better understand and model the behavior of Paichongding.

Synthesis of Paichongding
The synthesis of Paichongding involves a multi-step process to construct the complex

heterocyclic core and introduce the necessary functional groups. While specific proprietary

details of the industrial manufacturing process are not fully disclosed, the general synthetic

strategy can be inferred from the chemical literature and patents related to similar neonicotinoid

compounds. A plausible synthetic approach involves the construction of the imidazo[1,2-

a]pyridine scaffold followed by the introduction of the chloropyridinylmethyl group.

Conceptual Synthesis Workflow:

Starting Materials
(e.g., substituted pyridines and imidazoles)

Scaffold Construction
(Cyclization reactions to form the

imidazo[1,2-a]pyridine core)

Reaction Steps
Functionalization

(Introduction of nitro, methyl,
and propoxy groups)

Series of Reactions
Coupling Reaction
(Attachment of the

chloropyridinylmethyl moiety)

Coupling Purification
(Chromatography, Recrystallization) Racemic Paichongding

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of Paichongding.
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A published method for the synthesis of ¹⁴C-labeled Paichongding for metabolism studies

starts from [¹⁴C]nitromethane and proceeds through five radiochemical steps.[10] The final step

involves the separation of the four diastereoisomers by preparative chiral HPLC.[10]

Mechanism of Action: Targeting the Insect Nervous
System
As a neonicotinoid, Paichongding acts as a selective agonist of the insect nicotinic

acetylcholine receptors (nAChRs) in the central nervous system.[11][12] These receptors are

ligand-gated ion channels that are crucial for synaptic transmission.

The binding of Paichongding to the nAChR leads to the persistent and irreversible opening of

the ion channel, allowing an uncontrolled influx of cations (primarily Na⁺ and Ca²⁺) into the

postsynaptic neuron.[11] This results in continuous nerve stimulation, leading to

hyperexcitation, paralysis, and ultimately the death of the insect.

Signaling Pathway at the Synapse:
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Caption: Simplified diagram of Paichongding's action at the insect synapse.

The selectivity of Paichongding for insect nAChRs over their mammalian counterparts is a key

feature of neonicotinoids, contributing to their relatively lower mammalian toxicity.[3] This
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selectivity is attributed to differences in the subunit composition and structure of the receptors

between insects and mammals.[13]

Stereoisomers and Bioactivity
Paichongding possesses two chiral centers, resulting in four stereoisomers: (5R,7R), (5S,7S),

(5R,7S), and (5S,7R). Research has demonstrated significant differences in the biological

activity and environmental fate of these isomers.

Notably, the (5R,7S)-paichongding enantiomer exhibits the highest insecticidal activity, being

up to 20.1 times more potent than the other isomers.[4] This stereoselectivity underscores the

importance of the three-dimensional arrangement of the molecule for its interaction with the

target receptor. The differential activity of the stereoisomers has significant implications for the

development of more effective and environmentally benign pesticide formulations, potentially

allowing for the use of lower concentrations of the most active isomer.

The degradation of Paichongding in the environment is also stereoselective. Studies have

shown that the diastereomers degrade at different rates in soil, with the trans isomers being

more prone to mineralization. The major degradation pathways include denitration,

depropylation, nitrosylation, demethylation, and hydroxylation.[3]

Analytical Methods
The analysis of Paichongding in various matrices, such as crops and environmental samples,

is crucial for residue monitoring and regulatory compliance. High-performance liquid

chromatography (HPLC) coupled with mass spectrometry (MS/MS) is a common and sensitive

method for the determination of Paichongding residues.[14][15]

Experimental Protocol: HPLC Analysis of Paichongding

This protocol provides a general framework. Specific parameters may need optimization based

on the sample matrix and instrumentation.

Sample Preparation:

Homogenize the sample (e.g., crop material).
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Extract Paichongding using a suitable organic solvent (e.g., acetonitrile).

Perform a clean-up step using solid-phase extraction (SPE) to remove interfering matrix

components.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).

Mobile Phase: A gradient of water (with formic acid and/or ammonium formate) and

acetonitrile or methanol.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 30-40 °C.

Injection Volume: 5-10 µL.

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for Paichongding and its isomers.

Chiral Separation of Stereoisomers:

The separation of the four stereoisomers of Paichongding can be achieved using chiral HPLC.

[10][13] This typically involves the use of a chiral stationary phase (CSP) that can differentially

interact with each enantiomer, leading to their separation.

Experimental Workflow: Chiral HPLC Separation

Racemic Paichongding
Standard or Extract HPLC Injection Chiral Stationary Phase

(e.g., polysaccharide-based) UV or MS Detector Chromatogram with
Four Separated Peaks

Click to download full resolution via product page
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Caption: Workflow for the chiral separation of Paichongding stereoisomers.

Toxicology and Environmental Fate
The toxicological profile of Paichongding is an important consideration for its safe use. While it

exhibits high toxicity to target insect pests, its toxicity to non-target organisms is a key area of

research.

One study on the earthworm Eisenia fetida reported LC50 values of 541.07 mg/kg (14 days)

and 238.51 mg/kg (28 days) in an artificial soil test.[16] While this suggests a lower acute

toxicity to this non-target organism compared to some other neonicotinoids, sublethal effects on

growth and antioxidant enzyme activity were observed.[16] Comprehensive toxicological data,

including LD50 values for various species and through different exposure routes, are needed

for a complete risk assessment.[6][9][17][18]

The environmental fate of Paichongding is influenced by its physicochemical properties and

susceptibility to degradation. As mentioned, degradation in soil is stereoselective.[19] The

persistence of Paichongding and its metabolites in soil and water systems is a critical factor in

assessing its long-term environmental impact.[3][20][21]

Conclusion
Paichongding is a potent, chiral neonicotinoid insecticide with a complex chemical structure

and a stereoselective mechanism of action. Its efficacy against resistant pests makes it a

valuable tool in modern agriculture. However, its chirality introduces complexities in its

biological activity and environmental behavior that warrant further investigation. A deeper

understanding of its synthesis, the molecular interactions with its target receptor, its

physicochemical properties, and its comprehensive toxicological and environmental profile is

essential for its responsible and sustainable use in crop protection. This technical guide

provides a solid foundation for researchers and professionals working with this important

insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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